Cas no 83732-81-4 (1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?))

• Product Name: 1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
• CAS No: 83732-81-4
• MF: C₁₀H₈KNaO₁₀S₃
• MW: 446.447591781616
• CID: 726379
• PubChem ID: 91810588
• Update Time: 2025-04-19

1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
• 8-hydroxynaphthalene-1,3,6-trisulphonic acid, potassium sodium salt
• EINECS 280-632-3
• 83732-81-4

• Inchi： 1S/C10H8O10S3.K.Na/c11-8-3-6(21(12,13)14)1-5-2-7(22(15,16)17)4-9(10(5)8)23(18,19)20;;/h1-4,11H,(H,12,13,14)(H,15,16,17)(H,18,19,20);;/q;2*+1
• InChI Key： KOOZYCPLBOSIAL-UHFFFAOYSA-N
• SMILES： [K+].S(C1C=C(C=C2C=C(C=C(C2=1)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 445.88143574g/mol
• Monoisotopic Mass: 445.88143574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 751
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų